Cas no 34131-04-9 (1,3,5-Trithiane,2-phenyl-)

• Product Name: 1,3,5-Trithiane,2-phenyl-
• CAS No: 34131-04-9
• MF: C₉H₁₀S₃
• MW: 214.370698451996
• CID: 321508
• PubChem ID: 287548
• Update Time: 2025-04-19

1,3,5-Trithiane,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Trithiane,2-phenyl-
• 2-phenyl-1,3,5-trithiane
• AC1L67MA
• AC1Q7G1K
• AG-K-90464
• AR-1E4805
• CTK4H1780
• NSC147601
• phenyl-[1,3,5]trithiane
• DTXSID90301952
• 34131-04-9
• NSC-147601

• Inchi： 1S/C9H10S3/c1-2-4-8(5-3-1)9-11-6-10-7-12-9/h1-5,9H,6-7H2
• InChI Key： LZGWUGFGHZEMMQ-UHFFFAOYSA-N
• SMILES： S1CSCSC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 213.9946
• Monoisotopic Mass: 213.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 353.9°Cat760mmHg
• Flash Point: 178.3°C
• Refractive Index: 1.664
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes Trithianes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Trithianes